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Compound of Interest

Compound Name: Tungsten-186

Cat. No.: B077642 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Tungsten-186 (¹⁸⁶W), focusing on its

natural abundance and the methodologies for determining its isotopic purity. This information is

critical for applications in nuclear medicine, radiopharmaceutical development, and scientific

research where a precise understanding of isotopic composition is paramount.

Natural Abundance of Tungsten Isotopes
Naturally occurring tungsten is composed of five stable isotopes.[1] Among these, ¹⁸⁶W is one

of the most abundant. The relative abundances of these isotopes are summarized in the table

below.

Isotope Mass Number (A) Natural Abundance (%)

¹⁸⁰W 180 0.12 (1)

¹⁸²W 182 26.50 (16)

¹⁸³W 183 14.31 (4)

¹⁸⁴W 184 30.64 (2)

¹⁸⁶W 186 28.43 (19)

Table 1: Natural isotopic abundance of tungsten.[2][3][4]
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Isotopic Purity of Tungsten-186
For many applications, particularly in the production of medical radioisotopes like Rhenium-188

(¹⁸⁸Re), Tungsten-186 is required in an enriched form, where its concentration is significantly

higher than its natural abundance.[2][5][6] The term "isotopic purity" refers to the percentage of

a specific isotope in a given sample. Commercially available enriched ¹⁸⁶W can reach high

levels of isotopic purity.

Product Isotopic Enrichment (atom %)

Enriched Tungsten-186 >96% to >99.9%

Table 2: Achievable isotopic purity for enriched Tungsten-186.[7][8]

Experimental Protocols for Isotopic Analysis
The determination of the isotopic composition and purity of tungsten, including ¹⁸⁶W, is primarily

accomplished through mass spectrometry techniques. The two most prominent and precise

methods are Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) and

Thermal Ionization Mass Spectrometry (TIMS).[9][10]

Multi-Collector Inductively Coupled Plasma Mass
Spectrometry (MC-ICP-MS)
MC-ICP-MS is a powerful technique for obtaining high-precision isotope ratio measurements.

The general protocol involves the introduction of a sample into an argon plasma, which ionizes

the tungsten atoms. The ions are then accelerated and separated based on their mass-to-

charge ratio in a magnetic field, and the different isotopes are detected simultaneously by

multiple collectors.

Methodology:

Sample Preparation: The tungsten sample is typically dissolved in a mixture of high-purity

hydrofluoric (HF) and nitric (HNO₃) acids.[11] For precise measurements, a "double-spike" of

known isotopic composition (e.g., ¹⁸⁰W-¹⁸³W) is added to the sample prior to dissolution.[9]
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This allows for the correction of instrumental mass bias and any isotopic fractionation that

may occur during sample preparation and analysis.

Chromatographic Separation: To eliminate isobaric interferences (elements with isotopes of

the same mass as tungsten isotopes) and matrix effects, the tungsten is separated from the

sample matrix using anion-exchange chromatography.[9]

Instrumental Analysis: The purified tungsten sample is introduced into the MC-ICP-MS. The

instrument is calibrated using a certified reference material, such as NIST SRM 3136.[9]

Data Analysis: The measured isotope ratios are corrected for mass bias using the double-

spike data. The isotopic abundances are then calculated from these corrected ratios.

Thermal Ionization Mass Spectrometry (TIMS)
TIMS is another high-precision technique for isotope ratio analysis. In this method, a purified

sample is loaded onto a metal filament, which is then heated to cause thermal ionization. The

resulting ions are accelerated, separated by mass, and detected.

Methodology:

Sample Preparation and Purification: Similar to MC-ICP-MS, the sample is dissolved, and

tungsten is chemically separated from other elements.

Filament Loading: A small amount of the purified tungsten sample is loaded onto a high-

purity metal filament (often made of rhenium or tantalum).

Mass Spectrometry: The filament is placed in the mass spectrometer's ion source. The

filament is heated under vacuum, causing the tungsten to ionize. The ions are then

accelerated and guided through a magnetic field for mass separation.

Data Acquisition: The ion beams for the different tungsten isotopes are measured by

detectors, and the resulting ratios are used to calculate the isotopic abundances.

Workflow for Isotopic Purity Determination
The following diagram illustrates a generalized workflow for the determination of Tungsten-186
isotopic purity.
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Workflow for determining the isotopic purity of Tungsten-186.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b077642#tungsten-186-natural-abundance-and-
isotopic-purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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